Cas no 2227870-21-3 ((2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol)

• Product Name: (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• CAS No: 2227870-21-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6029474
• PubChem ID: 150166676
• Update Time: 2025-05-20

(2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• EN300-1804985
• 2227870-21-3

• Inchi： 1S/C11H14O3/c1-8(12)6-9-2-3-10-11(7-9)14-5-4-13-10/h2-3,7-8,12H,4-6H2,1H3/t8-/m0/s1
• InChI Key： FINVWXDHWSVZNH-QMMMGPOBSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C[C@H](C)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

Introduction to (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol, with the CAS number 2227870-21-3, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound belongs to the benzodioxin class, which has been widely studied for its potential biological activities. The benzodioxin scaffold is characterized by a fused aromatic ring system containing an oxygen atom, making it a versatile platform for drug discovery.

The stereochemistry of (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol is particularly noteworthy, as the (S)-configuration often influences the compound's biological activity. The presence of the (2S) designation indicates a specific spatial arrangement of atoms, which can significantly impact how the molecule interacts with biological targets. This stereochemical specificity is a critical factor in medicinal chemistry, as it can determine the efficacy and selectivity of a drug.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxin derivatives. These compounds have shown promise in various therapeutic areas, including neurology and inflammation. The structural features of benzodioxins contribute to their ability to modulate biological pathways by interacting with specific receptors and enzymes. For instance, some benzodioxin derivatives have been found to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

One of the most compelling aspects of (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol is its potential as a lead compound for further drug development. Researchers have been investigating its interactions with various biological targets to identify new therapeutic applications. Preliminary studies suggest that this compound may have utility in treating neurological disorders by modulating neurotransmitter release and receptor activity. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

The synthesis of (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol represents a significant achievement in synthetic chemistry. The construction of the benzodioxin ring system followed by the introduction of the propanol side chain requires precise synthetic methodologies to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure compounds like this one, which is crucial for evaluating their biological activity.

The pharmacokinetic properties of (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Initial pharmacokinetic studies suggest that this compound has favorable properties in terms of solubility and metabolic stability, which are important factors for drug development.

In conclusion, (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol represents a promising compound in the field of chemical biology. Its unique structural features and stereochemistry make it an attractive candidate for further research and development. As our understanding of its biological activity and pharmacokinetic properties continues to grow, this compound may play a significant role in the discovery and development of new therapeutic agents.